Cas no 2091449-82-8 (5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2091449-82-8
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5239747
• Update Time: 2025-07-15

5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylic acid, 3-[hexahydro-2-(phenylmethyl)-2H-cyclopent[d]isoxazolidin-5-yl]-
• 5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C16H18N4O3/c21-16(22)15-17-14(18-19-15)11-6-12-9-20(23-13(12)7-11)8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,21,22)(H,17,18,19)
• InChI Key： FEACFHCVKIUYRR-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=NC(C2CC3C(C2)ON(CC2=CC=CC=C2)C3)=N1

Additional information on 5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid

Introduction to 5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic Acid (CAS No. 2091449-82-8)

5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex and intriguing molecular structure that has garnered considerable attention from researchers. This compound, identified by its CAS number 2091449-82-8, belongs to a class of heterocyclic derivatives that are widely studied for their potential biological activities. The presence of both cyclopentad1,2oxazole and triazole moieties in its structure suggests a high degree of structural complexity, which often translates into unique chemical and biological properties.

The< strong>cyclopentad1,2oxazole ring system is a crucial feature of this compound, contributing to its stability and reactivity. This particular scaffold has been extensively explored in medicinal chemistry due to its ability to interact with various biological targets. The< strong>hexahydro substitution further modifies the electronic and steric environment of the ring, influencing its overall pharmacological profile. Such modifications are often employed to enhance solubility, metabolic stability, and binding affinity.

The second key moiety in this compound is the< strong>triazole ring, which is known for its broad spectrum of biological activities. Triazoles are frequently incorporated into drug molecules due to their ability to form stable hydrogen bonds and their role as bioisosteres for other heterocyclic systems. In particular, the< strong>1,2,4-triazole core has been implicated in various pharmacological actions, including antimicrobial, anti-inflammatory, and anticancer effects. The carboxylic acid functionality at the 3-position of the triazole ring adds another layer of reactivity, enabling further derivatization and functionalization.

The combination of these two heterocyclic systems in< strong>5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid creates a molecule with multiple potential interaction points with biological targets. This structural complexity makes it an attractive candidate for further investigation in drug discovery efforts. Researchers have been particularly interested in exploring its potential as a lead compound for the development of new therapeutic agents.

Recent studies have highlighted the importance of< strong>cyclopentad1,2oxazole-based compounds in medicinal chemistry. These derivatives have shown promise in various therapeutic areas due to their unique structural features. For instance, some< strong>cyclopentad1,2oxazole-containing molecules have demonstrated inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. The< strong>hexahydro-substituted analogs have further enhanced these properties by improving pharmacokinetic profiles.

The< strong>triazole moiety has also been extensively studied for its pharmacological properties. Several triazole-based drugs have reached the market as antifungals and antivirals. The incorporation of a triazole ring into< strong>5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid not only adds to its structural complexity but also enhances its potential biological activity. The carboxylic acid group provides an additional site for interaction with biological targets and allows for further chemical modifications to optimize pharmacological properties.

In terms of synthetic chemistry,< strong>5-{2-benzyl-hexahydro-2H-cyclopentad1,2oxazol-5-yl}-4H-1,2,4-triazole-3-carboxylic acid presents a challenging yet fascinating target. The synthesis involves multiple steps that require careful optimization to achieve high yields and purity. Researchers have employed various synthetic strategies to construct the desired framework efficiently. These include cyclization reactions to form the cyclopentad1,2oxazole ring and condensation reactions to introduce the triazole moiety.

The use of protecting groups has been crucial in ensuring regioselectivity during synthesis. For example, the benzyl group at the 5-position of the cyclopentad1,2oxazole ring serves as an effective protecting group during subsequent transformations while maintaining overall molecular integrity. The removal of this protecting group at a later stage allows for further functionalization without affecting other parts of the molecule.

Efforts have been made to develop scalable synthetic routes that can be adapted for industrial production if needed.< strong>Catalytic methods, such as transition metal-catalyzed reactions or organocatalysis,< strong>Catalytic methods, have been explored to improve reaction efficiency and reduce waste generation.< strong>Catalytic methods, These approaches align with green chemistry principles by minimizing hazardous reagents and maximizing atom economy.

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